erythro-9-(2-Hydroxy-3-nonyl)adenine hydrochloride
erythro-9-(2-Hydroxy-3-nonyl)adenine hydrochloride
(2R,3S)-EHNA hydrochloride is a hydrochloride salt obtained by reaction of (2R,3S)-EHNA with one equivalent of hydrochloric acid. Selective inhibitor of cGMP-stimulated phosphodiesterase (PDE2) (IC50 = 0.8 - 4 mM). Also a potent inhibitor of adenosine deaminase. It has a role as an EC 3.1.4.* (phosphoric diester hydrolase) inhibitor and an EC 3.5.4.4 (adenosine deaminase) inhibitor. It contains a (2R,3S)-EHNA(1+).
Brand Name:
Vulcanchem
CAS No.:
81408-49-3
VCID:
VC0005175
InChI:
InChI=1S/C14H23N5O.ClH/c1-3-4-5-6-7-11(10(2)20)19-9-18-12-13(15)16-8-17-14(12)19;/h8-11,20H,3-7H2,1-2H3,(H2,15,16,17);1H/t10-,11+;/m1./s1
SMILES:
CCCCCCC(C(C)O)N1C=NC2=C(N=CN=C21)N.Cl
Molecular Formula:
C14H24ClN5O
Molecular Weight:
313.82 g/mol
erythro-9-(2-Hydroxy-3-nonyl)adenine hydrochloride
CAS No.: 81408-49-3
Cat. No.: VC0005175
Molecular Formula: C14H24ClN5O
Molecular Weight: 313.82 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (2R,3S)-EHNA hydrochloride is a hydrochloride salt obtained by reaction of (2R,3S)-EHNA with one equivalent of hydrochloric acid. Selective inhibitor of cGMP-stimulated phosphodiesterase (PDE2) (IC50 = 0.8 - 4 mM). Also a potent inhibitor of adenosine deaminase. It has a role as an EC 3.1.4.* (phosphoric diester hydrolase) inhibitor and an EC 3.5.4.4 (adenosine deaminase) inhibitor. It contains a (2R,3S)-EHNA(1+). |
|---|---|
| CAS No. | 81408-49-3 |
| Molecular Formula | C14H24ClN5O |
| Molecular Weight | 313.82 g/mol |
| IUPAC Name | (2R,3S)-3-(6-aminopurin-9-yl)nonan-2-ol;hydrochloride |
| Standard InChI | InChI=1S/C14H23N5O.ClH/c1-3-4-5-6-7-11(10(2)20)19-9-18-12-13(15)16-8-17-14(12)19;/h8-11,20H,3-7H2,1-2H3,(H2,15,16,17);1H/t10-,11+;/m1./s1 |
| Standard InChI Key | VVDXNJRUNJMYOZ-DHXVBOOMSA-N |
| Isomeric SMILES | CCCCCC[C@@H]([C@@H](C)O)N1C=NC2=C(N=CN=C21)N.Cl |
| SMILES | CCCCCCC(C(C)O)N1C=NC2=C(N=CN=C21)N.Cl |
| Canonical SMILES | CCCCCCC(C(C)O)N1C=NC2=C(N=CN=C21)N.Cl |
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